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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of BBO-10203's cross-reactivity with other kinases, supported by
available experimental data.

BBO0-10203 is a first-in-class, orally bioavailable small molecule that operates not as a
traditional kinase inhibitor, but as a disruptor of the protein-protein interaction between RAS
GTPases (HRAS, NRAS, and KRAS) and phosphoinositide 3-kinase alpha (PI3Ka).[1][2] By
covalently binding to a specific cysteine residue (Cys242) within the RAS-binding domain
(RBD) of the p110a catalytic subunit of PI3Ka, BBO-10203 effectively prevents RAS-mediated
activation of PI3Ka.[1][3] This mechanism is distinct from ATP-competitive kinase inhibitors and
is designed to spare the kinase activity of PI3Ka in other contexts, such as insulin signaling,
thereby avoiding common side effects like hyperglycemia.[1][2]

Selectivity Profile of BBO-10203

To assess the selectivity of BBO-10203 and its potential for off-target effects, comprehensive
screening against a panel of kinases and other safety-related targets was conducted.
Preclinical data indicates that BBO-10203 exhibits excellent selectivity. The primary publication
describing the preclinical evaluation of BBO-10203 states that the compound was profiled in
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the Eurofins Discovery SafetyScreen44™ and KINOMEscan™ screening panels, showing a
highly selective profile.

While the specific quantitative data from these screening panels is located in the
supplementary materials of the primary publication by Simanshu, Xu, Stice, et al. in Science,
the main text confirms the compound's high specificity.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of BBO-10203 and a general
workflow for assessing kinase inhibitor selectivity.
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Figure 1: BBO-10203 Mechanism of Action.
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Figure 2: General Workflow for Kinase Selectivity Profiling.

Experimental Protocols

Detailed experimental protocols for the KINOMEscan™ and SafetyScreen44™ assays are
proprietary to Eurofins Discovery. However, the general principles of these assays are well-

established.

KINOMEscan™ Assay (General Protocol)
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The KINOMEscan™ platform utilizes a competition binding assay to quantify the interaction
between a test compound and a large panel of kinases.

e Assay Principle: The assay measures the ability of a test compound to compete with an
immobilized, active-site-directed ligand for binding to a DNA-tagged kinase.

e Procedure:

o

A DNA-tagged kinase, an immobilized ligand, and the test compound (BBO-10203) are
combined.

o If the test compound binds to the kinase, it prevents the kinase from binding to the
immobilized ligand.

o The amount of kinase bound to the immobilized ligand is quantified by measuring the
amount of the associated DNA tag using quantitative PCR (qPCR).

o The results are typically reported as "percent of control" (%Ctrl), where a lower percentage
indicates stronger binding of the test compound to the kinase. Dissociation constants (Kd)
can also be determined from dose-response curves.

Eurofins Discovery SafetyScreen44™ Panel (General Protocol)

This panel consists of a battery of in vitro binding and enzymatic assays against 44 targets
known to be associated with adverse drug reactions.

e Assay Principle: A variety of assay formats are used, including radioligand binding assays for
receptors and transporters, and enzymatic assays for enzymes.

e Procedure:

o For binding assays, the test compound's ability to displace a high-affinity radiolabeled
ligand from its target is measured.

o For enzyme assays, the test compound's effect on the activity of the target enzyme is
determined.
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o The results are typically expressed as the percent inhibition of binding or enzyme activity
at a single high concentration of the test compound.

Summary of Cross-Reactivity Data

As the specific quantitative data from the supplementary materials of the primary publication
were not accessible through the conducted searches, a detailed table of kinase cross-reactivity
cannot be provided at this time. However, the qualitative assessment from the publication is
that BBO-10203 demonstrates "excellent selectivity". For a comprehensive quantitative
comparison, researchers are directed to the supplementary information of the following
publication:

e Simanshu, D. K., Xu, R., Stice, J. P, et al. (2025). BB0O-10203 inhibits tumor growth without
inducing hyperglycemia by blocking RAS-PI3Ka interaction. Science.

In conclusion, BB0O-10203's unique mechanism of action as a protein-protein interaction
inhibitor that targets the RAS-PI3Ka interface, rather than the ATP-binding pocket of PI3Ka,
contributes to its high selectivity. The available information strongly suggests a low potential for
off-target kinase inhibition, a favorable characteristic for a therapeutic candidate. For detailed
guantitative analysis, the supplementary data of the aforementioned publication is the primary
source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [BBO-10203: A Comparative Analysis of Kinase Cross-
Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541566/docs#bbo-10203-a-comparative-analysis-
of-kinase-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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